Cas no 919792-96-4 (3-BOC-D-2,3-Diaminopropionic acid methyl ester hydrochloride)

• Product Name: 3-BOC-D-2,3-Diaminopropionic acid methyl ester hydrochloride
• CAS No: 919792-96-4
• MF: C₉H₁₉ClN₂O₄
• MW: 254.711161851883
• MDL: MFCD05663450
• CID: 2354768
• PubChem ID: 51358429
• Update Time: 2025-07-02

3-BOC-D-2,3-Diaminopropionic acid methyl ester hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[[(1,1-DIMETHYLETHOXY)CARBONYL]AMINO]-D-ALANINE METHYL ESTER HCL
• H-D-DAP(BOC)-OME HCL
• 3-BOC-D-2,3-Diaminopropionic acid methyl ester HCl
• D-a,b-Diaminopropionic acid(Boc) methyl ester hydrochloride
• GDJLJNFNXINTHS-FYZOBXCZSA-N
• PubChem13354
• H-D-Dap(Boc)-OMe yenHCl
• (R)-Methyl 2-amino-3-((tert-butoxycarbonyl)amino)propanoate hydrochloride
• H-D-Dap(Boc)-OMe hydrochloride, AldrichCPR
• 191H257
• D-alpha,beta-Diaminopropionic acid(boc)-OMe hydrochloride
• 3-[[(1,1-Dimethylethoxy)carbonyl]amino]-D-alan
• 3-BOC-D-2,3-Diaminopropionic acid methyl ester hydrochloride
• MFCD05663450
• 3-[[(1,1-Dimethylethoxy)carbonyl]amino]-D-alanine methyl ester HCl (H-D-Dap(Boc)-OMe.HCl)
• CS-0033212
• H-D-Dap(Boc)-OMe.HCl
• Methyl 3-Boc-D-2,3-Diaminopropionate HCl
• Methyl (R)-2-amino-3-((tert-butoxycarbonyl)amino)propanoate hydrochloride
• methyl (2R)-2-amino-3-[(2-methylpropan-2-yl)oxycarbonylamino]propanoate;hydrochloride
• (R)-Methyl2-amino-3-((tert-butoxycarbonyl)amino)propanoatehydrochloride
• methyl (R)-2-amino-3-tert-butoxycarbonylaminopropanoate hydrochloride
• SCHEMBL584352
• 3-BOC-D-2,3-Diaminopropionic-acid-methyl-ester-HCl
• F15404
• AS-47686
• (2R)-2-amino-3-[(2-methylpropan-2-yl)oxycarbonylamino]propanoate hydrochloride
• D-Dap(Boc)-OMe⋅HCl
• AKOS025312438
• 919792-96-4
• 363191-25-7 (non-salt)
• (R)-2-amino-3-tert-butoxycarbonylamino-propionic acid methyl ester hydrochloride
• (R)-methyl 2-amino-3-(tert-butoxycarbonylamino)propanoate hydrochloride
• methyl (2R)-2-amino-3-{[(tert-butoxy)carbonyl]amino}propanoate hydrochloride

• MDL： MFCD05663450
• Inchi： 1S/C9H18N2O4.ClH/c1-9(2,3)15-8(13)11-5-6(10)7(12)14-4;/h6H,5,10H2,1-4H3,(H,11,13);1H/t6-;/m1./s1
• InChI Key： GDJLJNFNXINTHS-FYZOBXCZSA-N
• SMILES： Cl.O(C(NC[C@H](C(=O)OC)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 254.1033348g/mol
• Monoisotopic Mass: 254.1033348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 235
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-BOC-D-2,3-Diaminopropionic acid methyl ester hydrochloride

Recent Advances in the Application of 3-BOC-D-2,3-Diaminopropionic Acid Methyl Ester Hydrochloride (CAS: 919792-96-4) in Chemical Biology and Pharmaceutical Research

The compound 3-BOC-D-2,3-Diaminopropionic acid methyl ester hydrochloride (CAS: 919792-96-4) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. As a protected derivative of D-2,3-diaminopropionic acid, this compound serves as a crucial building block in the synthesis of peptides and peptidomimetics, which are essential for drug discovery and development. Its unique structural features, including the BOC-protected amine and ester functionalities, make it a valuable intermediate in the preparation of biologically active molecules.

Recent studies have highlighted the role of 3-BOC-D-2,3-Diaminopropionic acid methyl ester hydrochloride in the synthesis of novel antimicrobial agents. Researchers have utilized this compound to develop peptide-based antibiotics that target resistant bacterial strains. The BOC protection group ensures stability during synthesis, while the methyl ester facilitates further functionalization. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated the efficacy of derivatives of this compound in inhibiting the growth of methicillin-resistant *Staphylococcus aureus* (MRSA), showcasing its potential in addressing the global antibiotic resistance crisis.

In addition to its antimicrobial applications, 3-BOC-D-2,3-Diaminopropionic acid methyl ester hydrochloride has been employed in the design of enzyme inhibitors. A recent investigation published in *Bioorganic & Medicinal Chemistry Letters* explored its use in the development of inhibitors for proteases involved in viral replication. The study revealed that the compound's diamino acid backbone provides a scaffold for mimicking natural substrates, thereby enhancing binding affinity and selectivity. These findings underscore the compound's utility in the fight against viral infections, including those caused by emerging pathogens.

Another promising area of research involves the incorporation of 3-BOC-D-2,3-Diaminopropionic acid methyl ester hydrochloride into the synthesis of tumor-targeting peptides. A 2024 study in *Molecular Pharmaceutics* reported the successful conjugation of this compound with tumor-homing peptides, resulting in enhanced delivery of chemotherapeutic agents to cancer cells. The researchers attributed this improvement to the compound's ability to maintain peptide stability in physiological conditions while facilitating cellular uptake. This advancement holds great promise for the development of more effective and targeted cancer therapies.

Despite these advancements, challenges remain in the large-scale production and application of 3-BOC-D-2,3-Diaminopropionic acid methyl ester hydrochloride. Recent efforts have focused on optimizing synthetic routes to improve yield and purity. A 2023 patent application disclosed a novel catalytic method for the efficient preparation of this compound, reducing the reliance on hazardous reagents and minimizing environmental impact. Such innovations are critical for ensuring the sustainable use of this valuable intermediate in pharmaceutical manufacturing.

In conclusion, 3-BOC-D-2,3-Diaminopropionic acid methyl ester hydrochloride (CAS: 919792-96-4) continues to play a pivotal role in chemical biology and pharmaceutical research. Its applications span antimicrobial development, enzyme inhibition, and cancer therapy, demonstrating its versatility and importance. Ongoing research and technological advancements are expected to further expand its utility, paving the way for new therapeutic breakthroughs. As the field progresses, continued collaboration between chemists, biologists, and pharmacologists will be essential to fully realize the potential of this compound.